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Compound of Interest

Compound Name: Methyl 3-phenylpropionate

Cat. No.: B140012

An In-depth Technical Guide to Methyl 3-
phenylpropionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 3-phenylpropionate, a
versatile organic compound with applications in organic synthesis, pharmaceuticals, and
fragrance industries. This document outlines its chemical identity, physical and chemical
properties, and detailed protocols for its synthesis.

Chemical Structure and IUPAC Name

Methyl 3-phenylpropionate, an ester derived from 3-phenylpropionic acid and methanol, is a
colorless to pale yellow liquid.[1] Its chemical structure is characterized by a benzene ring
attached to a propionate methyl ester group.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
methyl 3-phenylpropanoate.[2] It is also known by several synonyms, including methyl
hydrocinnamate and benzenepropanoic acid, methyl ester.[2]

Chemical Structure:

Physicochemical Properties
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A summary of the key quantitative data for methyl 3-phenylpropionate is presented in the

table below, offering a comparative overview of its physical and chemical characteristics.

Property Value Source(s)
Molecular Formula C10H1202 [3]
Molecular Weight 164.20 g/mol [2]
CAS Number 103-25-3 [1]
Appearance Colorless to pale yellow liquid [1]
Odor Pleasant, fruity [1]
Boiling Point 238-239 °C (at 760 mmHgQ) [4]

91-92 °C (at 4 mmHgQ)

[5]

Density

1.043 g/mL at 25 °C

[5]

Refractive Index

1.502 at 20 °C

[5]

Flash Point 100 °C (212 °F) [4]
Insoluble in water; Soluble in

Solubility organic solvents like [5]
chloroform and methanol.

LogP 2.32 [2]

Experimental Protocols for Synthesis

The synthesis of methyl 3-phenylpropionate can be achieved through several methods.

Below are detailed protocols for two common laboratory-scale preparations.

Fischer Esterification using Sulfuric Acid Catalyst

This method involves the acid-catalyzed esterification of 3-phenylpropionic acid with methanol.

Materials:

o 3-phenylpropionic acid (50 g)
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e Methanol (250 mL)

o Concentrated sulfuric acid (12 mL)

e Saturated aqueous sodium bicarbonate solution

e Ice

o Ether

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate or magnesium sulfate

Procedure:

A mixture of 3-phenylpropionic acid, methanol, and concentrated sulfuric acid is heated
under reflux for 12 hours.[6]

» After reflux, the excess methanol is removed by evaporation under reduced pressure.[6]

e The residue is then added to a mixture of saturated aqueous sodium bicarbonate solution
(100 mL) and ice (400 g).[6] The pH is adjusted to 9 by the addition of more sodium
bicarbonate solution.[6]

e The mixture is extracted five times with 100 mL portions of ether.[6]

e The combined ether extracts are washed twice with 50 mL of brine, dried over an anhydrous
drying agent (e.g., sodium sulfate), and the ether is evaporated to yield methyl 3-
phenylpropionate as an oil.[6]

Synthesis using Diazomethane

This protocol utilizes diazomethane for the esterification of 3-phenylpropionic acid. Caution:
Diazomethane is toxic and explosive. This procedure should only be performed by trained
personnel in a well-ventilated fume hood with appropriate safety precautions.

Materials:
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e 3-phenylpropionic acid (8.0 g, 0.053 mol)
e An excess solution of diazomethane in ether
Procedure:

e To an ice-cooled and stirred solution of 3-phenylpropionic acid in 30 mL of ether, a solution of
diazomethane in ether is slowly added until the yellow color of diazomethane persists.[7]

e The ether is then concentrated under reduced pressure.[7]

e The resulting residue is distilled under reduced pressure to afford methyl 3-
phenylpropionate as a colorless, transparent oil.[7] The reported yield for this method is
83.1%, with a boiling point of 106-108 °C at 10 mmHg.[7]

Visualized Synthesis Workflow

The following diagram illustrates the Fischer esterification process for the synthesis of methyl
3-phenylpropionate.

3-Phenylpropionic Acid
+
Methanol Workup:
—>

1. Evaporation of excess Methanol
Reflux 2. Neutralization with NaHCOs

(12 hours) 3. Ether Extraction sl ST

__________ 4. Brine Wash
5. Drying
H2S0a (catalyst)

Click to download full resolution via product page

Caption: Fischer Esterification of 3-Phenylpropionic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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